Cas no 128550-00-5 (1H-Indole-3-acetamide,N-[3-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]hydroxyamino]propyl]-4-hydroxy-)

• Product Name: 1H-Indole-3-acetamide,N-[3-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]hydroxyamino]propyl]-4-hydroxy-
• CAS No: 128550-00-5
• MF: C₂₃H₄₀N₆O₃
• MW: 448.602105140686
• CID: 207336
• PubChem ID: 182911
• Update Time: 2025-04-19

1H-Indole-3-acetamide,N-[3-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]hydroxyamino]propyl]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetamide,N-[3-[[3-[[4-[(3-aminopropyl)amino]butyl]amino]propyl]hydroxyamino]propyl]-4-hydroxy-
• N-[3-[3-[4-(3-aminopropylamino)butylamino]propyl-hydroxyamino]propyl]-2-(4-hydroxy-1H-indol-3-yl)acetamide
• Agelenotoxin 448
• Agel 448
• 128550-00-5
• DTXSID20155925

• Inchi： 1S/C23H40N6O3/c24-9-4-12-25-10-1-2-11-26-13-5-15-29(32)16-6-14-27-22(31)17-19-18-28-20-7-3-8-21(30)23(19)20/h3,7-8,18,25-26,28,30,32H,1-2,4-6,9-17,24H2,(H,27,31)
• InChI Key： FSGGDDPNTYEPDY-UHFFFAOYSA-N
• SMILES： ON(CCCNC(CC1=CNC2C=CC=C(C1=2)O)=O)CCCNCCCCNCCCN

Computed Properties

• Exact Mass: 447.30867
• Monoisotopic Mass: 448.31618916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 135.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles